Cas no 2228196-38-9 (4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid
• CAS No: 2228196-38-9
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5771691
• PubChem ID: 165978805
• Update Time: 2025-11-02

4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228196-38-9
• 4-(3-bromo-2-methylphenyl)-2-methylbutanoic acid
• EN300-1909190
• 4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid

• Inchi： 1S/C12H15BrO2/c1-8(12(14)15)6-7-10-4-3-5-11(13)9(10)2/h3-5,8H,6-7H2,1-2H3,(H,14,15)
• InChI Key： JFTRTWJNYTUCAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid

Comprehensive Overview of 4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid (CAS No. 2228196-38-9)

4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structural features, including a brominated aromatic ring and a carboxylic acid functional group, make it a valuable intermediate in synthetic chemistry. The compound's CAS number 2228196-38-9 serves as a unique identifier, ensuring precise classification in global chemical databases.

In recent years, the demand for halogenated aromatic compounds like 4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid has surged due to their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate pharmacokinetic properties. The compound's methyl and bromo substituents offer strategic sites for further functionalization, aligning with modern click chemistry and cross-coupling reaction methodologies.

The synthesis of CAS 2228196-38-9 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and halogenation. Its purity and stability are critical for applications in high-throughput screening (HTS) and medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, addressing the growing emphasis on quality control in chemical manufacturing.

From an industrial perspective, 4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid is gaining traction in the development of small-molecule therapeutics. Its relevance to cancer research and neurodegenerative diseases has been highlighted in recent publications, coinciding with rising Google searches for "brominated drug intermediates" and "aromatic carboxylic acid uses". This aligns with the broader trend of optimizing lead compounds for improved drug-likeness and ADME profiles.

Environmental and safety considerations are also paramount when handling CAS 2228196-38-9. While not classified as hazardous, proper laboratory practices must be followed to mitigate risks associated with halogenated compounds. The compound's logP value and water solubility data are frequently queried in scientific forums, reflecting the industry's focus on green chemistry principles.

In summary, 4-(3-Bromo-2-methylphenyl)-2-methylbutanoic acid exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its CAS registry number 2228196-38-9 ensures unambiguous identification across research platforms, while its versatile reactivity continues to inspire innovations in targeted drug delivery and molecular design.